![molecular formula C6H6BrN5 B1377727 6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine CAS No. 1384430-35-6](/img/structure/B1377727.png)
6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine
Overview
Description
6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine is a chemical compound with the CAS Number: 1384430-35-6 . It has a molecular weight of 228.05 . The compound is a powder at room temperature .
Synthesis Analysis
The synthesis of compounds similar to 6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine has been achieved through various methods. For instance, the palladium-catalyzed Suzuki cross-coupling reaction of arylboronic acids and 6-bromo- and 6,8-dibromo-3,4-dihydropyrrolo[1,2-a]pyrazines has been used to afford 6-substituted and 6,8-disubstituted 3,4-dihydropyrrolo[1,2-a]pyrazines .Molecular Structure Analysis
The InChI code for 6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine is 1S/C6H6BrN5/c7-4-3-12-2-1-9-6(12)5(10-4)11-8/h1-3H,8H2,(H,10,11) .Physical And Chemical Properties Analysis
6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine is a powder at room temperature . It has a molecular weight of 228.05 .Scientific Research Applications
Summary of the Application
Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . Compounds of the imidazo [1,2- a ]pyridine class, which includes “6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine”, have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Results or Outcomes
These compounds have shown significant activity against MDR-TB and XDR-TB . This is a promising result, given that tuberculosis (TB) claimed 1.6 million lives worldwide in 2021, making it the second leading cause of death from an infectious disease after COVID-19 .
Application in Organic Synthesis
Summary of the Application
Imidazo[1,2-a]pyrazine, which includes “6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine”, acts as a versatile scaffold in organic synthesis and drug development . This compound has shown reactivity and multifarious biological activity .
Application in Antibacterial, Antifungal, and Antiviral Activities
Summary of the Application
Pyrrolopyrazine derivatives, which includes “6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine”, have exhibited more antibacterial, antifungal, and antiviral activities .
properties
IUPAC Name |
(6-bromoimidazo[1,2-a]pyrazin-8-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN5/c7-4-3-12-2-1-9-6(12)5(10-4)11-8/h1-3H,8H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMOONNIZAIUOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C(C2=N1)NN)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-8-hydrazinylimidazo[1,2-a]pyrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[2-(prop-2-yne-1-sulfonyl)ethyl]carbamate](/img/structure/B1377646.png)
![7-Bromo-1H-pyrido[2,3-b][1,4]thiazin-2-one](/img/structure/B1377647.png)
![2-[(2,2,3,3-Tetrafluoropropyl)sulfanyl]-1,4,5,6-tetrahydropyrimidine; trifluoromethanesulfonic acid](/img/structure/B1377658.png)
![1-[5-(Aminomethyl)-2-thienyl]-2,2-dimethylpropan-1-ol](/img/structure/B1377661.png)
![2,2,2-trifluoroethyl N-[3-chloro-2-(morpholin-4-yl)phenyl]carbamate](/img/structure/B1377665.png)
